N-methyl-2-adamantanecarbothioamide

• IUPAC Name: N-methyladamantane-2-carbothioamide
• InChI: InChI=1S/C12H19NS/c1-13-12(14)11-9-3-7-2-8(5-9)6-10(11)4-7/h7-11H,2-6H2,1H3,(H,13,14)
• InChI Key: AYRQCQXSMWMWLM-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)C1C2CC3CC(C2)CC1C3
• Molecular Formula: C12H19NS
• Molecular Weight: 209.35 g/mol

Description

N-methyl-2-adamantanecarbothioamide, also known as MEMT, is a chemical compound that has gained significant interest in the scientific research community due to its unique properties and potential applications. MEMT is a derivative of adamantane, a cycloalkane that is commonly used in the synthesis of pharmaceuticals and agrochemicals. In

Mechanism of Action

The mechanism of action of N-methyl-2-adamantanecarbothioamide involves its inhibition of MAO-B. This enzyme is responsible for the breakdown of dopamine and other neurotransmitters, which are important for the regulation of mood, movement, and cognition. By inhibiting MAO-B, N-methyl-2-adamantanecarbothioamide increases the levels of these neurotransmitters in the brain, leading to improved neurological function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-methyl-2-adamantanecarbothioamide are primarily related to its inhibition of MAO-B. This inhibition leads to an increase in the levels of dopamine and other neurotransmitters in the brain. This can have a range of effects, including improved mood, increased energy, and improved cognitive function. Additionally, N-methyl-2-adamantanecarbothioamide has been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-methyl-2-adamantanecarbothioamide in lab experiments is its selectivity and potency as an inhibitor of MAO-B. This allows researchers to study the effects of increased neurotransmitter levels in a controlled manner. However, one limitation of using N-methyl-2-adamantanecarbothioamide is its potential toxicity at high doses. Careful dosing and monitoring of subjects is necessary to ensure safety in lab experiments.

Future Directions

There are several future directions for research on N-methyl-2-adamantanecarbothioamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease. Further studies are needed to determine the optimal dosing and administration of N-methyl-2-adamantanecarbothioamide for this application. Additionally, research is needed to explore the potential use of N-methyl-2-adamantanecarbothioamide in other neurological conditions, such as depression and anxiety. Finally, further studies are needed to explore the potential side effects of N-methyl-2-adamantanecarbothioamide and its long-term safety profile.
Conclusion:
In conclusion, N-methyl-2-adamantanecarbothioamide is a chemical compound that has shown promise in scientific research due to its unique properties and potential applications. Its inhibition of MAO-B has been shown to have therapeutic effects in the treatment of neurodegenerative diseases, and further research is needed to explore its potential use in other neurological conditions. While N-methyl-2-adamantanecarbothioamide has advantages for lab experiments, careful dosing and monitoring is necessary to ensure safety. Overall, N-methyl-2-adamantanecarbothioamide represents an exciting area of research in the field of neuroscience.

Synthesis Methods

The synthesis of N-methyl-2-adamantanecarbothioamide involves the reaction of N-methylthiourea with 1-adamantyl isothiocyanate. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The product is then purified using column chromatography. This synthesis method has been optimized to produce N-methyl-2-adamantanecarbothioamide in high yields and purity.

Scientific Research Applications

N-methyl-2-adamantanecarbothioamide has been extensively studied for its potential applications in the field of neuroscience. It has been shown to act as a selective and potent inhibitor of monoamine oxidase B (MAO-B), an enzyme that is involved in the metabolism of dopamine and other neurotransmitters. This inhibition leads to an increase in the levels of these neurotransmitters, which can have therapeutic effects in the treatment of neurodegenerative diseases such as Parkinson's disease.